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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the metabolic activation of enalapril, an

angiotensin-converting enzyme (ACE) inhibitor widely prescribed for hypertension and heart

failure. As a prodrug, enalapril's therapeutic efficacy is entirely dependent on its

biotransformation into the active metabolite, enalaprilat. This process occurs predominantly in

the liver, mediated by a specific enzyme, making the liver's metabolic capacity a critical factor

in the drug's pharmacokinetic and pharmacodynamic profile.

Core Mechanism of Enalapril Activation
Enalapril is an ethyl ester prodrug that is pharmacologically inactive.[1][2] Its conversion to the

active diacid metabolite, enalaprilat, is essential for its therapeutic action of inhibiting the

angiotensin-converting enzyme (ACE).[3][4] This bioactivation is a hydrolysis reaction that

occurs primarily in the liver.[4][5][6]

The key enzyme responsible for this metabolic step is human liver carboxylesterase 1 (CES1),

a major hydrolase in the liver.[7][8][9][10] Studies using recombinant human enzymes have

demonstrated that enalapril is readily hydrolyzed by CES1, but not by carboxylesterase 2

(CES2).[8][9] Therefore, the rate and extent of enalaprilat formation are directly dependent on

the activity of hepatic CES1. Genetic variations in the CES1 gene can alter the enzyme's

catalytic activity, potentially impacting enalapril metabolism and patient response.[7][10][11]
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Quantitative Data: Pharmacokinetics and Enzyme
Kinetics
The conversion of enalapril to enalaprilat is a critical step that influences the pharmacokinetic

profiles of both the parent drug and its active metabolite.

Pharmacokinetic Parameters
The following tables summarize key pharmacokinetic parameters for enalapril and enalaprilat

following oral administration of enalapril to healthy adult volunteers.

Table 1: Pharmacokinetic Parameters of Enalapril

Parameter Value (Mean ± SD) Dose Reference

Cmax (ng/mL) 313.5 ± 139.6 10 mg [12]

481 ± 185 20 mg [13]

Tmax (h) 1.06 ± 0.30 10 mg [12]

1.09 ± 0.33 20 mg [13]

AUC(0-∞) (ng·h/mL) 450.0 ± 199.5 10 mg [12]

832 ± 325 20 mg [13]

t1/2 (h) 1.6 ± 1.5 10 mg [12]

Table 2: Pharmacokinetic Parameters of Enalaprilat (after oral Enalapril)
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Parameter Value (Mean ± SD) Dose Reference

Cmax (ng/mL) 54.8 ± 29.5 10 mg [12][14]

72.9 ± 33.6 20 mg [13]

Tmax (h) 4.6 ± 1.6 10 mg [12][14]

4.05 ± 1.22 20 mg [13]

AUC(0-∞) (ng·h/mL) 266.9 ± 122.7 10 mg [12][14]

383 ± 158 20 mg [13]

t1/2 (h) ~11 (effective) N/A [15]

Note: The effective half-life of enalaprilat is prolonged due to its tight binding to ACE.[15]

Enzyme Kinetics
The hydrolysis of enalapril by CES1 has been characterized in vitro. Unlike many enzyme

reactions that follow standard Michaelis-Menten kinetics, enalapril exhibits substrate inhibition

kinetics.[8][9]

Table 3: In Vitro Enzyme Kinetic Parameters for Enalapril Hydrolysis by CES1

Parameter Value Enzyme Source Reference

Kinetics Model Substrate Inhibition
Recombinant human

CES1
[8][9]

Intrinsic Clearance

(CLint)

0.02 mL/min/mg

protein

Recombinant human

CES1
[8][9]

Experimental Protocols
Investigating the hepatic activation of enalapril involves a combination of in vitro and in vivo

methods, coupled with sensitive analytical techniques.

In Vitro Enalapril Hydrolysis Assay
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This protocol describes a typical experiment to measure the conversion of enalapril to
enalaprilat using human liver subcellular fractions.

Objective: To determine the rate of enalaprilat formation catalyzed by human liver

carboxylesterases.

Materials:

Human Liver S9 fractions or microsomes

Enalapril maleate

Enalaprilat standard

Phosphate buffer (e.g., 50 mM Tris-HCl, pH 7.4)

Acetonitrile (ice-cold)

Internal standard for LC-MS/MS analysis (e.g., benazepril, captopril)[16][17]

Incubator or water bath (37°C)

Centrifuge

LC-MS/MS system

Methodology:

Preparation: Thaw human liver S9 fractions on ice. Prepare a stock solution of enalapril in
the assay buffer.

Reaction Mixture: In a microcentrifuge tube, combine the liver S9 protein (e.g., 0.2-0.5

mg/mL final concentration), assay buffer, and pre-warmed enalapril solution to initiate the

reaction.[18][19] Final substrate concentrations may range from 1 to 500 µM to characterize

kinetics.[8][19]

Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 10-20

minutes).[8][19] The time should be within the linear range of product formation.
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Termination: Stop the reaction by adding a volume of ice-cold acetonitrile (e.g., 2 volumes)

containing the internal standard. This step also precipitates the proteins.[20]

Sample Processing: Vortex the mixture and centrifuge at high speed (e.g., 10,000 x g for 15

minutes) to pellet the precipitated protein.[20]

Analysis: Transfer the supernatant to an autosampler vial for analysis.

Quantification: Quantify the concentration of the formed enalaprilat using a validated LC-

MS/MS method against a standard curve.[16][20]

In Vivo Human Pharmacokinetic Study
This protocol outlines the design of a clinical study to assess the pharmacokinetics of enalapril
and enalaprilat.

Objective: To characterize the plasma concentration-time profiles of enalapril and enalaprilat

after oral administration of enalapril.

Design:

Single-dose, open-label study in healthy volunteers.[12][13]

Subjects fast overnight before drug administration.

A single oral dose of enalapril maleate (e.g., 10 or 20 mg) is administered with water.[13]

Methodology:

Dosing: Administer the enalapril tablet to subjects.

Blood Sampling: Collect serial blood samples (e.g., into heparinized or EDTA tubes) at pre-

dose (0 h) and at multiple time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36,

and 48 hours).

Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma

samples at -20°C or -80°C until analysis.[21]
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Sample Analysis: Determine the concentrations of enalapril and enalaprilat in the plasma

samples using a validated analytical method such as LC-MS/MS or ELISA.[13][20]

Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC,

t1/2) for both analytes using non-compartmental analysis.

Analytical Quantification Methods
Accurate quantification of enalapril and enalaprilat in biological matrices is crucial.

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): This is the gold standard

for its high sensitivity and specificity. The method typically involves a sample preparation

step like protein precipitation or solid-phase extraction, followed by chromatographic

separation and mass spectrometric detection.[16][17][20] The linear range is often between

1-500 ng/mL.[20]

ELISA (Enzyme-Linked Immunosorbent Assay): Specific immunoassays have also been

developed for the separate quantification of enalapril and enalaprilat.[12][13] These

methods offer an alternative to chromatographic techniques and can be used for

pharmacokinetic studies.

Visualizations
Signaling and Workflow Diagrams
The following diagrams, generated using the DOT language, illustrate the key pathways and

processes involved in enalapril activation.
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Caption: Metabolic activation pathway of enalapril in the liver.
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Caption: Experimental workflow for an in vitro enalapril hydrolysis assay.
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Caption: Workflow for a human pharmacokinetic study of enalapril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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